5-Octyl D-Glutamate
5-Octyl D-Glutamate
5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate or 5-octyl α-ketoglutarate.
While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate or 5-octyl α-ketoglutarate.
While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate or 5-octyl α-ketoglutarate.
Brand Name:
Vulcanchem
CAS No.:
149332-65-0
VCID:
VC0031405
InChI:
InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)/t11-/m1/s1
SMILES:
CCCCCCCCOC(=O)CCC(C(=O)O)N
Molecular Formula:
C13H25NO4
Molecular Weight:
259.346
5-Octyl D-Glutamate
CAS No.: 149332-65-0
Cat. No.: VC0031405
Molecular Formula: C13H25NO4
Molecular Weight: 259.346
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Specification
| Description | 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate or 5-octyl α-ketoglutarate. While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate or 5-octyl α-ketoglutarate. |
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| CAS No. | 149332-65-0 |
| Molecular Formula | C13H25NO4 |
| Molecular Weight | 259.346 |
| IUPAC Name | (2R)-2-amino-5-octoxy-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)/t11-/m1/s1 |
| Standard InChI Key | UCDDOKSXLQWTOD-LLVKDONJSA-N |
| SMILES | CCCCCCCCOC(=O)CCC(C(=O)O)N |
| Appearance | Assay:≥98%A crystalline solid |
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